Cas no 120864-60-0 (D-Glucose, O-6-deoxy-a-L-galactopyranosyl-(1®2)-O-b-D-galactopyranosyl-(1®3)-O-[6-deoxy-a-L-galactopyranosyl-(1®4)]-O-2-(acetylamino)-2-deoxy-b-D-glucopyranosyl-(1®3)-O-b-D-galactopyranosyl-(1®4)-O-[6-deoxy-a-L-galactopyranosyl-(1®3)]-O-2-(acetylamino)-2-deoxy-b-D-glucopyranosyl-(1®3)-O-b-D-galactopyranosyl-(1®4)-)
120864-60-0 structure
Product Name:D-Glucose, O-6-deoxy-a-L-galactopyranosyl-(1®2)-O-b-D-galactopyranosyl-(1®3)-O-[6-deoxy-a-L-galactopyranosyl-(1®4)]-O-2-(acetylamino)-2-deoxy-b-D-glucopyranosyl-(1®3)-O-b-D-galactopyranosyl-(1®4)-O-[6-deoxy-a-L-galactopyranosyl-(1®3)]-O-2-(acetylamino)-2-deoxy-b-D-glucopyranosyl-(1®3)-O-b-D-galactopyranosyl-(1®4)-
CAS No:120864-60-0
MF:C42H72N2O29
MW:1069.01709651947
CID:104870
PubChem ID:92131926
Update Time:2025-04-18
D-Glucose, O-6-deoxy-a-L-galactopyranosyl-(1®2)-O-b-D-galactopyranosyl-(1®3)-O-[6-deoxy-a-L-galactopyranosyl-(1®4)]-O-2-(acetylamino)-2-deoxy-b-D-glucopyranosyl-(1®3)-O-b-D-galactopyranosyl-(1®4)-O-[6-deoxy-a-L-galactopyranosyl-(1®3)]-O-2-(acetylamino)-2-deoxy-b-D-glucopyranosyl-(1®3)-O-b-D-galactopyranosyl-(1®4)- Chemical and Physical Properties
Names and Identifiers
-
- TRIFUCOSYL-P-LACTO-N-HEXAOSE
- α-Fuc-(1→2)-β-Gal-(1→3)-[α-Fuc-(1→4)]-β-GlcNAc-(1→3)-β-Gal-(1→4)-[α-Fuc-(1→3)]-β-GlcNAc-(1→3)-β-Gal-(1→4)-Glc
- 2)-O-b-D-galactopyranosyl-(1®
- 3)]-O-2-(acetylamino)-2-deoxy-b-D-glucopyranosyl-(1®
- 3)-O-b-D-galactopyranosyl-(1®
- 4)]-O-2-(acetylamino)-2-deoxy-b-D-glucopyranosyl-(1®
- Leb-Lex-L nonasaccharide
- LEB-LEX-LAC NONASACCHARIDE
- trifucosyl-para-lacto-N-hexaose
- Leb-Lex-L nonasaccharide, α-Fuc-(1-2)-β-Gal-(1-3)-[α-Fuc-(1-4)]-β-GlcNAc-(1-3)-β-Gal-(1-4)-[α-Fuc-(1-3)]-β-GlcNAc-(1-3)-β-Gal-(1-4)-Glc
- ALPHA-FUC-[1->2]-BETA-GAL-[1->3]-(ALPHA-FUC-[1->4])-BETA-GLCNAC-[1->3]-BETA-GAL-[1->4]-(ALPHA-FUC-[1->3])-BETA-GLCNAC-[1->3]-BETA-GAL-[1->4]-GLC
- N-[(2S,3R,4R,5S,6R)-5-[(2S,3R,4S,5S,6R)-4-[(2S,3R,4R,5S,6R)-3-acetamido-4-[(2S,3R,4S,5R,6R)-6-ethyl-3,4,5-trihydroxyoxan-2-yl]oxy-5-hydroxy-6-(hydroxymethyl)oxan-2-yl]oxy-6-ethyl-3,5-dihydroxyoxan-2-yl]oxy-2-[(2R,3S,4S,5R,6S)-3,5-dihydroxy-2-(hydroxymethyl)-6-[(2R,3S,4R,5R)-4,5,6-trihydroxy-2-(hydroxymethyl)oxan-3-yl]oxyoxan-4-yl]oxy-4-hydroxy-6-(hydroxymethyl)oxan-3-yl]acetamide
- alpha-Fuc-(1-->2)-beta-Gal-(1-->3)-[alpha-Fuc-(1-->4)]-beta-GlcNAc-(1-->3)-beta-Gal-(1-->4)-[alpha-Fuc-(1-->3)]-beta-GlcNAc-(1-->3)-beta-Gal-(1-->4)-Glc
- W-200949
- 120864-60-0
- YKXWSJKXRCGBLW-XXQXZTSASA-N
- D-Glucose, O-6-deoxy-a-L-galactopyranosyl-(1®2)-O-b-D-galactopyranosyl-(1®3)-O-[6-deoxy-a-L-galactopyranosyl-(1®4)]-O-2-(acetylamino)-2-deoxy-b-D-glucopyranosyl-(1®3)-O-b-D-galactopyranosyl-(1®4)-O-[6-deoxy-a-L-galactopyranosyl-(1®3)]-O-2-(acetylamino)-2-deoxy-b-D-glucopyranosyl-(1®3)-O-b-D-galactopyranosyl-(1®4)-
-
- MDL: MFCD00274458
- Inchi: 1S/C42H72N2O29/c1-5-13-21(51)26(56)29(59)40(64-13)71-34-20(44-12(4)50)39(66-15(7-45)23(34)53)73-35-22(52)14(6-2)65-41(30(35)60)69-32-18(10-48)68-38(19(25(32)55)43-11(3)49)72-36-24(54)16(8-46)67-42(31(36)61)70-33-17(9-47)63-37(62)28(58)27(33)57/h13-42,45-48,51-62H,5-10H2,1-4H3,(H,43,49)(H,44,50)/t13-,14-,15-,16-,17-,18-,19-,20-,21+,22+,23-,24+,25-,26+,27-,28-,29-,30-,31-,32-,33-,34-,35+,36+,37?,38+,39+,40+,41+,42+/m1/s1
- InChI Key: YKXWSJKXRCGBLW-XXQXZTSASA-N
- SMILES: O([C@H]1[C@@H]([C@H]([C@H]([C@@H](CC)O1)O)O[C@H]1[C@@H]([C@H]([C@@H]([C@@H](CO)O1)O)O[C@H]1[C@@H]([C@H]([C@H]([C@@H](CC)O1)O)O)O)NC(C)=O)O)[C@@H]1[C@@H](CO)O[C@H]([C@@H]([C@H]1O)NC(C)=O)O[C@H]1[C@H]([C@@H](CO)O[C@H]([C@@H]1O)O[C@@H]1[C@@H](CO)OC([C@@H]([C@H]1O)O)O)O
Computed Properties
- Exact Mass: 1068.42000
- Monoisotopic Mass: 1068.42207426g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 18
- Hydrogen Bond Acceptor Count: 31
- Heavy Atom Count: 73
- Rotatable Bond Count: 20
- Complexity: 1750
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 29
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -9.6
- Topological Polar Surface Area: 483Ų
Experimental Properties
- PSA: 483.41000
- LogP: -10.19560
D-Glucose, O-6-deoxy-a-L-galactopyranosyl-(1®2)-O-b-D-galactopyranosyl-(1®3)-O-[6-deoxy-a-L-galactopyranosyl-(1®4)]-O-2-(acetylamino)-2-deoxy-b-D-glucopyranosyl-(1®3)-O-b-D-galactopyranosyl-(1®4)-O-[6-deoxy-a-L-galactopyranosyl-(1®3)]-O-2-(acetylamino)-2-deoxy-b-D-glucopyranosyl-(1®3)-O-b-D-galactopyranosyl-(1®4)- Security Information
D-Glucose, O-6-deoxy-a-L-galactopyranosyl-(1®2)-O-b-D-galactopyranosyl-(1®3)-O-[6-deoxy-a-L-galactopyranosyl-(1®4)]-O-2-(acetylamino)-2-deoxy-b-D-glucopyranosyl-(1®3)-O-b-D-galactopyranosyl-(1®4)-O-[6-deoxy-a-L-galactopyranosyl-(1®3)]-O-2-(acetylamino)-2-deoxy-b-D-glucopyranosyl-(1®3)-O-b-D-galactopyranosyl-(1®4)- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | T66590-25ug |
Trifucosyl-para-lacto-N-hexaose |
120864-60-0 | 90% | 25ug |
¥3098.0 | 2023-09-06 | |
| SHENG KE LU SI SHENG WU JI SHU | sc-220331-25 µg |
Trifucosyl-para-lacto-N-hexaose, |
120864-60-0 | 25µg |
¥3,159.00 | 2023-07-11 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-220331-25µg |
Trifucosyl-para-lacto-N-hexaose, |
120864-60-0 | 25µg |
¥3159.00 | 2023-09-05 |
D-Glucose, O-6-deoxy-a-L-galactopyranosyl-(1®2)-O-b-D-galactopyranosyl-(1®3)-O-[6-deoxy-a-L-galactopyranosyl-(1®4)]-O-2-(acetylamino)-2-deoxy-b-D-glucopyranosyl-(1®3)-O-b-D-galactopyranosyl-(1®4)-O-[6-deoxy-a-L-galactopyranosyl-(1®3)]-O-2-(acetylamino)-2-deoxy-b-D-glucopyranosyl-(1®3)-O-b-D-galactopyranosyl-(1®4)- Related Literature
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
-
L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
-
Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
120864-60-0 (D-Glucose, O-6-deoxy-a-L-galactopyranosyl-(1®2)-O-b-D-galactopyranosyl-(1®3)-O-[6-deoxy-a-L-galactopyranosyl-(1®4)]-O-2-(acetylamino)-2-deoxy-b-D-glucopyranosyl-(1®3)-O-b-D-galactopyranosyl-(1®4)-O-[6-deoxy-a-L-galactopyranosyl-(1®3)]-O-2-(acetylamino)-2-deoxy-b-D-glucopyranosyl-(1®3)-O-b-D-galactopyranosyl-(1®4)-) Related Products
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